Cas no 944903-22-4 (4-(Trifluoromethyl)-2-pyrimidineacetic acid)

• Product Name: 4-(Trifluoromethyl)-2-pyrimidineacetic acid
• CAS No: 944903-22-4
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 2118409
• Update Time: 2025-06-13

4-(Trifluoromethyl)-2-pyrimidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)-2-Pyrimidineacetic acid
• 2-[4-(trifluoromethyl)pyrimidin-2-yl]acetic acid
• 2-(4-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL)ACETIC ACID
• AB59186
• 4-(TRIFLUOROMETHYL)PYRIMIDINE-2-ACETIC ACID
• 4-(Trifluoromethyl)-2-pyrimidineacetic acid

• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)4-1-2-11-5(12-4)3-6(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： KFFBLPFVZVMTNV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(CC(=O)O)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Topological Polar Surface Area: 63.1

Additional information on 4-(Trifluoromethyl)-2-pyrimidineacetic acid

Comprehensive Overview of 4-(Trifluoromethyl)-2-pyrimidineacetic acid (CAS No. 944903-22-4)

4-(Trifluoromethyl)-2-pyrimidineacetic acid (CAS No. 944903-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group (-CF₃) and a pyrimidine ring makes this compound a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "4-(Trifluoromethyl)-2-pyrimidineacetic acid synthesis", "CAS 944903-22-4 applications", and "trifluoromethyl pyrimidine derivatives", reflecting its relevance in modern chemistry.

The compound's molecular structure combines a pyrimidine core with an acetic acid side chain, offering versatile reactivity for further functionalization. This characteristic has led to its use in developing small-molecule inhibitors, ligands for drug discovery, and agrochemical intermediates. Recent trends in AI-driven drug design and green chemistry have further highlighted the importance of such fluorinated compounds, as they often exhibit enhanced metabolic stability and bioavailability. Searches for "fluorinated pyrimidines in drug development" and "sustainable synthesis of CAS 944903-22-4" underscore these emerging interests.

From a synthetic perspective, 4-(Trifluoromethyl)-2-pyrimidineacetic acid is typically prepared via nucleophilic substitution or Pd-catalyzed cross-coupling reactions, methods widely discussed in academic literature. Its CAS number (944903-22-4) serves as a critical identifier for regulatory and procurement purposes. The compound's stability under various pH conditions and solubility in polar solvents like DMSO or methanol make it suitable for high-throughput screening assays. Queries such as "pyrimidineacetic acid solubility" and "CAS 944903-22-4 stability data" are common among laboratory technicians.

In the context of medicinal chemistry, derivatives of 4-(Trifluoromethyl)-2-pyrimidineacetic acid have shown promise in targeting kinase enzymes and G-protein-coupled receptors (GPCRs). This aligns with current industry focus on precision medicine and personalized therapeutics. Notably, the trifluoromethyl group enhances lipophilicity, a property frequently optimized in CNS drug candidates. Online discussions often revolve around "pyrimidine-based drug leads" and "fluorine in bioactive molecules", reflecting the compound's interdisciplinary appeal.

Environmental and safety considerations are also pivotal when handling 944903-22-4. While not classified as hazardous, proper storage at 2-8°C and avoidance of prolonged light exposure are recommended. The rise of ESG (Environmental, Social, and Governance) metrics in chemical manufacturing has spurred interest in "eco-friendly pyrimidine synthesis" and "CAS 944903-22-4 lifecycle assessment". These topics resonate with global initiatives like the UN Sustainable Development Goals.

In summary, 4-(Trifluoromethyl)-2-pyrimidineacetic acid (CAS No. 944903-22-4) represents a cornerstone in modern heterocyclic chemistry, bridging gaps between academia and industrial R&D. Its applications span pharmaceuticals, material science, and catalysis, making it a subject of enduring scientific inquiry. As search trends evolve, terms like "next-gen pyrimidine scaffolds" and "CAS 944903-22-4 patent landscape" will likely dominate future discourse, underscoring the compound's dynamic role in innovation.